KN-92 hydrochloride
Overview
Description
KN-92 hydrochloride is an inactive derivative of KN-93 . It does not have CaM kinase inhibitory activity . It is intended to be used as a control compound in studies designed to elucidate the antagonist activities of KN-93 .
Molecular Structure Analysis
The molecular formula of KN-92 hydrochloride is C24H26Cl2N2O3S . The InChi code isInChI=1S/C24H25ClN2O3S.ClH/c1-27 (17-5-6-19-9-11-21 (25)12-10-19)18-20-7-3-4-8-24 (20)26-31 (28,29)23-15-13-22 (30-2)14-16-23;/h3-16,26H,17-18H2,1-2H3;1H/b6-5+; . Physical And Chemical Properties Analysis
KN-92 hydrochloride is a solid . It has a molecular weight of 493.45 . It is soluble in DMSO (≥24.65 mg/mL) and in EtOH with gentle warming and ultrasonic (≥11.73 mg/mL), but insoluble in H2O .Scientific Research Applications
Control Compound in CaMKII Inhibition Studies
KN-92 hydrochloride is often used as a control compound in studies designed to elucidate the antagonist activities of KN-93 . It helps researchers understand the specific effects of KN-93 by providing a comparison point.
Cell Growth Studies
In concentrations up to 25 μM, KN-92 is ineffective at inhibiting CaMKII or arresting cell growth of NIH 3T3 fibroblasts . This makes it useful in studies investigating the role of CaMKII in cell growth and proliferation.
Cardiac Research
KN-92 has been used in cardiac research, specifically in studies investigating early afterdepolarizations (EADs) in rabbit hearts . Hearts were treated with the CaM kinase inhibitor KN-93 or the inactive analog KN-92 for 10 min before clofilium exposure. EADs were largely inhibited by KN-93 contrasted to KN-92 .
Protein Kinase Research
As an inactive analog of KN-93, KN-92 plays a role in protein kinase research. It helps in understanding the specific inhibitory action of KN-93 on CaM kinase II .
Pharmacological Research
KN-92 is used in pharmacological research to understand the effects of KN-93 and other CaM kinase II inhibitors . It provides a non-inhibitory comparison point, helping to isolate the effects of active compounds.
Mechanism of Action
Target of Action
KN-92 hydrochloride is an inactive derivative of KN-93 . The primary target of KN-93, the active form of KN-92 hydrochloride, is the Calcium/Calmodulin-Dependent Protein Kinase II (CaMKII) . CaMKII is a multifunctional enzyme that plays a crucial role in cellular signaling pathways .
Mode of Action
KN-92 hydrochloride is intended to be used as a control compound in studies designed to elucidate the antagonist activities of KN-93 . In contrast, KN-93, the active form, potently suppresses CaMKII activity .
Biochemical Pathways
Its active form, kn-93, influences the camkii pathways . CaMKII is involved in various cellular processes, including cell cycle regulation and signal transduction .
Pharmacokinetics
It is known that it is soluble in dmso . The solubility of a compound can impact its Absorption, Distribution, Metabolism, and Excretion (ADME) properties, and thus its bioavailability.
Result of Action
In contrast, KN-93 inhibits cell growth . The analysis of cell cycle regulator expression reveals that KN-93 rather than KN-92 reduced the expression of p53 and p21 .
Safety and Hazards
No special precautions are necessary if used correctly . Avoid breathing dust/fume/gas/mist/vapours/spray . Avoid prolonged or repeated exposure . Keep away from sources of ignition . Take precautionary measures against static discharge . Ensure adequate ventilation . Provide accessible safety shower and eye wash station .
properties
IUPAC Name |
N-[2-[[[(E)-3-(4-chlorophenyl)prop-2-enyl]-methylamino]methyl]phenyl]-4-methoxybenzenesulfonamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25ClN2O3S.ClH/c1-27(17-5-6-19-9-11-21(25)12-10-19)18-20-7-3-4-8-24(20)26-31(28,29)23-15-13-22(30-2)14-16-23;/h3-16,26H,17-18H2,1-2H3;1H/b6-5+; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SHDNWBMPAAXAHM-IPZCTEOASA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC=CC1=CC=C(C=C1)Cl)CC2=CC=CC=C2NS(=O)(=O)C3=CC=C(C=C3)OC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C/C=C/C1=CC=C(C=C1)Cl)CC2=CC=CC=C2NS(=O)(=O)C3=CC=C(C=C3)OC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26Cl2N2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
493.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
KN-92 hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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